Cas no 1171342-01-0 (1-(2-chlorobenzoyl)-4-[5-(propan-2-yl)-1,3,4-oxadiazol-2-yl]piperidine)

• Product Name: 1-(2-chlorobenzoyl)-4-[5-(propan-2-yl)-1,3,4-oxadiazol-2-yl]piperidine
• CAS No: 1171342-01-0
• MF: C₁₇H₂₀ClN₃O₂
• MW: 333.812602996826
• CID: 5805401
• PubChem ID: 44062042
• Update Time: 2025-10-23

1-(2-chlorobenzoyl)-4-[5-(propan-2-yl)-1,3,4-oxadiazol-2-yl]piperidine Chemical and Physical Properties

Names and Identifiers

• (2-chlorophenyl)-[4-(5-propan-2-yl-1,3,4-oxadiazol-2-yl)piperidin-1-yl]methanone
• 1-(2-chlorobenzoyl)-4-[5-(propan-2-yl)-1,3,4-oxadiazol-2-yl]piperidine
• AKOS024514622
• F5596-0053
• 1171342-01-0
• (2-chlorophenyl)(4-(5-isopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl)methanone

• Inchi： 1S/C17H20ClN3O2/c1-11(2)15-19-20-16(23-15)12-7-9-21(10-8-12)17(22)13-5-3-4-6-14(13)18/h3-6,11-12H,7-10H2,1-2H3
• InChI Key： ZVTJSZYVGPYUBA-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1Cl)(N1CCC(C2=NN=C(C(C)C)O2)CC1)=O

Computed Properties

• Exact Mass: 333.1244046g/mol
• Monoisotopic Mass: 333.1244046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 59.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives 1-benzoylpiperidines

Additional information on 1-(2-chlorobenzoyl)-4-[5-(propan-2-yl)-1,3,4-oxadiazol-2-yl]piperidine

Introduction to 1-(2-chlorobenzoyl)-4-[5-(propan-2-yl)-1,3,4-oxadiazol-2-yl]piperidine (CAS No. 1171342-01-0)

1-(2-chlorobenzoyl)-4-[5-(propan-2-yl)-1,3,4-oxadiazol-2-yl]piperidine is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound, identified by its CAS number 1171342-01-0, belongs to a class of molecules that exhibit promising characteristics in the development of novel therapeutic agents. The presence of both a chlorobenzoyl moiety and a propan-2-yl-substituted oxadiazole ring system contributes to its complex molecular architecture, which is believed to influence its interactions with biological targets.

The structure of 1-(2-chlorobenzoyl)-4-[5-(propan-2-yl)-1,3,4-oxadiazol-2-yl]piperidine is characterized by a piperidine core, which is a common pharmacophore in many bioactive molecules. The piperidine ring provides a stable framework for further functionalization, allowing for the integration of various substituents that can modulate biological activity. In this case, the chlorobenzoyl group at the 1-position and the 5-(propan-2-yl)-1,3,4-oxadiazole moiety at the 4-position are key features that contribute to the compound's unique properties.

Recent studies have highlighted the importance of oxadiazole derivatives in medicinal chemistry due to their ability to act as scaffolds for the development of drugs with diverse therapeutic effects. The propan-2-yl-substituted oxadiazole in 1-(2-chlorobenzoyl)-4-[5-(propan-2-yl)-1,3,4-oxadiazol-2-yl]piperidine is particularly interesting because it may enhance the compound's solubility and bioavailability while also providing a site for interaction with biological targets. This has led to increased interest in exploring its potential applications in drug discovery.

The pharmacological profile of 1-(2-chlorobenzoyl)-4-[5-(propan-2-yl)-1,3,4-oxadiazol-2-yl]piperidine is still under investigation, but preliminary studies suggest that it may exhibit properties relevant to several therapeutic areas. For instance, the presence of a chlorobenzoyl group often suggests potential activity against bacterial infections due to its ability to disrupt bacterial cell wall synthesis. Additionally, the oxadiazole ring has been shown to have anti-inflammatory and analgesic effects in some contexts.

In terms of synthetic chemistry, the preparation of 1-(2-chlorobenzoyl)-4-[5-(propan-2-yl)-1,3,4-oxadiazol-2-yl]piperidine involves multiple steps that require careful optimization to ensure high yield and purity. The synthesis typically begins with the formation of the oxadiazole ring, followed by functionalization with the propan-2-yl group. Subsequent steps involve introducing the chlorobenzoyl group onto the piperidine core. Advanced techniques such as catalytic hydrogenation and protecting group strategies are often employed to achieve the desired product.

The spectroscopic and analytical characterization of 1-(2-chlorobenzoyl)-4-[5-(propan-2-y l)-1,3,4-o xadiazol - 2 - y l]pip eridine is crucial for confirming its identity and purity. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy are commonly used to elucidate its structure. Additionally, X-ray crystallography may be employed if single crystals are obtainable, providing detailed information about its molecular geometry and conformation.

One of the most exciting aspects of studying compounds like 1-(2-chlorobenzoyl)-4-[5-(propan - 2 - y l) - 1 ,3 ,4 - o x adiazo l - 2 - y l]pi peridine is their potential as drug candidates. The combination of structural features from different pharmacophores can lead to novel mechanisms of action that may overcome existing limitations associated with conventional drugs. For example, if this compound demonstrates inhibitory activity against specific enzymes or receptors involved in disease pathways, it could serve as a starting point for developing new treatments.

The development of new pharmaceuticals is an iterative process that involves extensive testing in vitro and in vivo. Initial studies often focus on determining the compound's cytotoxicity, toxicity, and pharmacokinetic properties before moving on to more complex assays that evaluate its biological activity. If preliminary results are promising, further studies may be conducted to explore its potential as a lead compound for drug development.

In conclusion, 1-(2-chlorobenzoyl)-4-[5-(propan - 2 - y l) - 1 ,3 ,4 - o x adiazo l - 2 - y l]pi peridine (CAS No. 1171342 -01 -0) is a fascinating molecule with a complex structure that holds significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further investigation into various therapeutic applications. As research continues to uncover new insights into its properties and mechanisms of action, this compound may contribute valuable insights into drug discovery efforts aimed at addressing unmet medical needs.